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Compound of Interest

(S)-1-(2-Nitrophenyl)ethanamine
Compound Name:
hydrochloride

Cat. No.: B1604374

An In-Depth Technical Guide to (S)-1-(2-Nitrophenyl)ethanamine hydrochloride (CAS:
1113041-80-7): Synthesis, Characterization, and Applications

Abstract

(S)-1-(2-Nitrophenyl)ethanamine hydrochloride is a chiral building block of significant
interest to the pharmaceutical and fine chemical industries. This molecule uniquely combines a
stereochemically defined primary amine with a versatile nitroaromatic scaffold, offering a wealth
of synthetic possibilities. The presence of the ortho-nitro group provides a strategic handle for
further chemical transformations, while the chiral ethylamine moiety is a common feature in a
vast array of bioactive molecules. This guide provides a comprehensive technical overview
intended for researchers, scientists, and drug development professionals. It delves into the
compound's physicochemical properties, outlines robust strategies for its stereoselective
synthesis, details a necessary framework for its analytical characterization, and explores its
potential applications as a pivotal intermediate in medicinal chemistry.

Introduction: A Convergence of Privileged Scaffolds

In the landscape of modern drug discovery, chiral amines and nitroaromatic compounds
represent two of the most ubiquitous and functionally significant structural motifs. Chiral primary
amines are integral components in countless natural products and pharmaceuticals, with their
specific stereochemistry often being critical for biological activity and target engagement.[1][2]

It is estimated that amine functionalities are present in over 80% of all drugs and drug
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candidates.[3] Concurrently, nitroarenes serve as versatile synthetic intermediates and are
themselves core fragments in numerous approved drugs, valued for their unique electronic
properties and their ability to be transformed into other functional groups.[4][5][6]

(S)-1-(2-Nitrophenyl)ethanamine hydrochloride, CAS 1113041-80-7, exists at the
intersection of these two critical classes. It is not merely a chemical reagent but a strategically
designed building block. The hydrochloride salt form enhances stability and improves handling
characteristics, making it suitable for laboratory and process chemistry environments. This
guide, written from the perspective of a senior application scientist, aims to synthesize available
data with field-proven insights to provide a holistic and practical understanding of this valuable
compound.

Physicochemical Properties and Structural
Elucidation

The utility of any chemical intermediate begins with a thorough understanding of its
fundamental properties. These characteristics dictate storage conditions, reaction compatibility,
and analytical approaches.

Key Properties

A summary of the essential physicochemical data for (S)-1-(2-Nitrophenyl)ethanamine
hydrochloride is presented below.
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Property Value Reference(s)
CAS Number 1113041-80-7 [71[8]
Molecular Formula CsH11CIN202 [9][10]
Molecular Weight 202.64 g/mol [8][10]
(1S)-1-(2-
IUPAC Name nitrophenyl)ethanamine;hydroc  [11]
hloride
(8)-1-(2-
Synonyms nitrophenyl)ethanaMine [8][10]
(Hydrochloride)
Physical Form Solid [11][12]
Storage Store at room temperature [11][12]

HFXVLGOYQIKRTO-
InChl Key [11][12]
RGMNGODLSA-N

Molecular Structure

The structure of (S)-1-(2-Nitrophenyl)ethanamine is defined by a chiral center at the alpha-
carbon of the ethylamine chain, attached to a benzene ring bearing a nitro group at the ortho-
position. This specific arrangement has profound implications for its chemical behavior. The
electron-withdrawing nature of the nitro group influences the reactivity of the aromatic ring and
the basicity of the amine.

Caption: Structure of (S)-1-(2-Nitrophenyl)ethanamine hydrochloride.

Synthesis and Manufacturing Strategies

A robust and scalable synthesis is paramount for the viability of any chemical intermediate.
While multiple strategies exist for the synthesis of chiral amines, asymmetric reductive
amination stands out for its efficiency and high stereocontrol.[1][13]

Retrosynthetic Analysis
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A logical retrosynthetic approach simplifies the target molecule into readily available starting
materials. The key disconnection is the carbon-nitrogen bond of the primary amine, pointing
directly to a ketone precursor via reductive amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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